3-Amino-5-(3,5-dicarboxyphenyl)benzoic acid, 95%

• IUPAC Name: 5-(3-amino-5-carboxyphenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C15H11NO6/c16-12-5-8(3-11(6-12)15(21)22)7-1-9(13(17)18)4-10(2-7)14(19)20/h1-6H,16H2,(H,17,18)(H,19,20)(H,21,22)
• InChI Key: NIVSONJDOBKMOW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)C(=O)O)C2=CC(=CC(=C2)N)C(=O)O
• Molecular Formula: C15H11NO6
• DSSTOX Substance ID: DTXSID40691875
• Molecular Weight: 301.25 g/mol
• CAS RN: 1261916-72-6

Description

3-Amino-5-(3,5-dicarboxyphenyl)benzoic acid, or 3-APB, is an organic compound with a wide range of applications. It is a derivative of benzoic acid, and is often used in the synthesis of other compounds, as well as in scientific research. 3-APB has been studied extensively in the laboratory, and has been found to have a number of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-APB is not fully understood. However, it is known to interact with proteins in a number of ways. It can bind to the active site of enzymes, thus inhibiting their activity. It can also bind to the active sites of receptors, thus altering their activity. In addition, 3-APB has been found to interact with DNA and other nucleic acids, thus altering their structure and function.
Biochemical and Physiological Effects
3-APB has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including proteases and phosphatases. It has also been found to inhibit the activity of several receptors, including G-protein coupled receptors and ion channels. In addition, 3-APB has been found to alter the structure and function of DNA and other nucleic acids.

Advantages and Limitations for Lab Experiments

3-APB has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, and it is readily available in a variety of forms. Another advantage is that it is relatively stable and can be stored for long periods of time.
On the other hand, there are a number of limitations to using 3-APB in lab experiments. One limitation is that it is toxic and can be hazardous to laboratory personnel. Another limitation is that it can interact with other compounds, thus altering the results of experiments.

Future Directions

There are a number of potential future directions for 3-APB research. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Another potential direction is to develop new methods for synthesizing 3-APB and other derivatives of benzoic acid. In addition, 3-APB could be used in the development of new drugs and other compounds. Finally, 3-APB could be used in the development of new materials, such as polymers, dyes, and other materials.

Synthesis Methods

3-APB can be synthesized using a variety of methods. One common method is to react benzoic acid with an amine, such as dimethylamine or trimethylamine, in the presence of a catalyst such as zinc chloride. This reaction yields 3-APB and dimethylamine hydrochloride as the byproducts. Another method involves reacting benzoic acid with an alkyl halide, such as bromoethane, in the presence of a catalyst such as zinc chloride. This reaction yields 3-APB and bromoethane as the byproducts.

Scientific Research Applications

3-APB has a wide range of applications in scientific research. It is used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It is also used in the synthesis of polymers, dyes, and other materials. In addition, 3-APB is used in studies of the structure and function of proteins, as well as in studies of the biochemical and physiological effects of drugs and other compounds.